Cas no 894041-57-7 (3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea)
3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea Chemical and Physical Properties
Names and Identifiers
-
- 1-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3-[2-(4-phenylpiperazin-1-yl)ethyl]urea
- 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea
-
- Inchi: 1S/C25H31N5O4/c31-24-16-19(18-30(24)21-6-7-22-23(17-21)34-15-14-33-22)27-25(32)26-8-9-28-10-12-29(13-11-28)20-4-2-1-3-5-20/h1-7,17,19H,8-16,18H2,(H2,26,27,32)
- InChI Key: MZYGUHIZOCDLHD-UHFFFAOYSA-N
- SMILES: N(C1CC(=O)N(C2=CC=C3OCCOC3=C2)C1)C(NCCN1CCN(C2=CC=CC=C2)CC1)=O
3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2024-2445-2μmol |
3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-1-[2-(4-phenylpiperazin-1-yl)ethyl]urea |
894041-57-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2024-2445-5μmol |
3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-1-[2-(4-phenylpiperazin-1-yl)ethyl]urea |
894041-57-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2024-2445-10μmol |
3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-1-[2-(4-phenylpiperazin-1-yl)ethyl]urea |
894041-57-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2024-2445-20μmol |
3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-1-[2-(4-phenylpiperazin-1-yl)ethyl]urea |
894041-57-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2024-2445-1mg |
3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-1-[2-(4-phenylpiperazin-1-yl)ethyl]urea |
894041-57-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2024-2445-2mg |
3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-1-[2-(4-phenylpiperazin-1-yl)ethyl]urea |
894041-57-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2024-2445-3mg |
3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-1-[2-(4-phenylpiperazin-1-yl)ethyl]urea |
894041-57-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2024-2445-4mg |
3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-1-[2-(4-phenylpiperazin-1-yl)ethyl]urea |
894041-57-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2024-2445-5mg |
3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-1-[2-(4-phenylpiperazin-1-yl)ethyl]urea |
894041-57-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2024-2445-10mg |
3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-1-[2-(4-phenylpiperazin-1-yl)ethyl]urea |
894041-57-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea
Introduction to 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea (CAS No. 894041-57-7)
3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea (CAS No. 894041-57-7) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, has garnered attention due to its unique structural features and potential therapeutic applications.
The molecular structure of 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea is characterized by the presence of a benzodioxine ring, a pyrrolidinone moiety, and a phenylpiperazine group. These structural elements contribute to its diverse pharmacological properties, making it a valuable candidate for drug development.
Recent studies have highlighted the potential of this compound in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structural features can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This makes 3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-y l)ethylurea a promising candidate for conditions such as depression and anxiety disorders.
In addition to its potential in neurology, this compound has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 3-1-(2,3-dihydro-1,4-benzodioxin -6 -y l)-5 -o x o p y r r o l i d i n - 3 - y l - 1 - 2 -( 4 - p h e n y l p i p e r a z i n - 1 - y l ) e t h y l u r e a has been extensively studied. It exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. However, further research is needed to optimize its pharmacokinetic properties for specific therapeutic applications.
Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and warrant further investigation in larger clinical trials.
The synthesis of 3 - 1 -( 2 , 3 - d i h y d r o - 1 , 4 - b e n z o d i o x i n - 6 - y l ) - 5 - o x o p y r r o l i d i n - 3 - y l - 1 - 2 -( 4 - p h e n y l p i p e r a z i n - 1 - y l ) e t h y l u r e a involves multiple steps and requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic methods such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve the efficiency of the process.
In conclusion, 3 - 1 -( 2 , 3 - d i h y d r o - 1 , 4 - b e n z o d i o x i n - 6 - y l ) - 5 - o x o p y r r o l i d i n - 3 - y l - 1 - 2 -( 4 - p h e n y l p i p e r a z i n - 1 - y l ) e t h y l u r e a (CAS No. 894041–57–7) represents an exciting area of research in medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential in various medical applications.
894041-57-7 (3-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl-1-2-(4-phenylpiperazin-1-yl)ethylurea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)